molecular formula C₁₈HD₁₁O B1158973 1-Hydroxychrysene-d11

1-Hydroxychrysene-d11

Cat. No.: B1158973
M. Wt: 255.36
Attention: For research use only. Not for human or veterinary use.
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Description

1-Hydroxychrysene-d11 is a deuterated analog of 1-hydroxychrysene, a polycyclic aromatic hydrocarbon (PAH) derivative with a hydroxyl group at the 1-position of the chrysene backbone. The compound is structurally characterized by four fused benzene rings, with deuterium atoms replacing hydrogen at 11 positions, enhancing its stability in metabolic and environmental studies . Its non-deuterated form, 1-hydroxychrysene (CAS: 63019-38-5, PubChem ID: 44284), is classified as a phenanthrene derivative and has been studied as a biomarker for PAH exposure in biological systems . The deuterated version is primarily utilized in analytical chemistry, pharmacology, and environmental science for isotope dilution mass spectrometry (IDMS) and tracer studies due to its reduced metabolic degradation and improved detection sensitivity .

Properties

Molecular Formula

C₁₈HD₁₁O

Molecular Weight

255.36

Synonyms

1-Chrysenol-d11

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key differences between 1-hydroxychrysene-d11 and structurally or functionally related compounds:

Parameter 1-Hydroxychrysene-d11 1-Hydroxychrysene 3-Hydroxychrysene-d11 6-Nitrochrysene-d11 1-Hydroxyphenanthrene
CAS Number Not explicitly listed 63019-38-5 Not explicitly listed 203805-92-9 2433-56-9
Molecular Formula C₁₈H₅D₁₁O* C₁₈H₁₂O C₁₈H₅D₁₁O* C₁₈H₁₁D₁₁NO₂ C₁₄H₁₀O
Molecular Weight ~283.4 g/mol (estimated) 244.3 g/mol ~283.4 g/mol (estimated) 284.4 g/mol 194.23 g/mol
Structural Features 4 fused benzene rings, -OH at C1 Same as deuterated form -OH at C3, deuterated -NO₂ at C6, deuterated 3 fused benzene rings, -OH at C1
Primary Applications Biomarker tracing, IDMS PAH exposure biomarker Pharmacokinetic studies Environmental standards Toxicity studies
Key Stability Advantage Deuterium reduces H/D exchange Prone to metabolic oxidation Enhanced metabolic stability Resistance to photodegradation Moderate stability in aqueous media
Safety Considerations Limited data; handle as toxic Suspected carcinogen Similar to non-deuterated PAHs Harmful if inhaled Irritant (skin/eyes)

*Deuterated forms assume 11 H→D substitutions. Exact positions may vary.

Key Findings:

Structural and Functional Differences: 1-Hydroxychrysene-d11 vs. 1-Hydroxychrysene: The deuterated form exhibits superior stability in metabolic studies due to kinetic isotope effects, which slow enzymatic degradation compared to the non-deuterated analog . Positional Isomerism (1-OH vs. 3-OH): 3-Hydroxychrysene-d11, with a hydroxyl group at the 3-position, may display distinct binding affinities in receptor-based assays, though both isomers are used in tracer studies . Substituent Effects (Nitro vs. Hydroxy): 6-Nitrochrysene-d11, bearing a nitro group, is prioritized in environmental pollutant analysis due to its persistence and role as a nitrated PAH standard .

Analytical Performance: Deuterated PAHs like 1-hydroxychrysene-d11 improve quantification accuracy in LC-MS/MS by minimizing matrix interference, a limitation observed in non-deuterated analogs . 1-Hydroxyphenanthrene, a smaller PAH derivative, is less sensitive in trace analysis due to lower molecular weight and faster elution in chromatographic methods .

Toxicological Profiles: Non-deuterated PAHs (e.g., 1-hydroxychrysene) are linked to carcinogenicity via DNA adduct formation, whereas deuterated versions mitigate these risks in laboratory settings due to reduced reactivity .

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